3-(2-chlorophenyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-3-phenylpropanamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[(2-methyl-1,3-thiazol-4-yl)methyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H19ClN2OS/c1-14-23-16(13-25-14)12-22-20(24)11-18(15-7-3-2-4-8-15)17-9-5-6-10-19(17)21/h2-10,13,18H,11-12H2,1H3,(H,22,24)
• InChI Key: BJIKBLYELNBMSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CNC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C20H19ClN2OS
• Molecular Weight: 370.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves starting from basic chemical precursors and utilizing a series of reactions to introduce specific functional groups or structural features. For example, Ravinaik et al. (2021) describe the design and synthesis of substituted benzamides starting from acetic acid and benzoyl chlorides, which might share synthetic strategies with the compound of interest (Ravinaik et al., 2021).

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as X-ray diffraction, IR, NMR, and UV-Vis spectroscopy to determine the geometry, bonding, and electronic structure of compounds. Demir et al. (2016) conducted a comprehensive analysis of a similar benzamide compound, which included X-ray diffraction and DFT calculations, highlighting the importance of these methods in understanding molecular structures (Demir et al., 2016).

Chemical Reactions and Properties

Chemical properties are influenced by the molecular structure and can be investigated through various reactions and studies. Dickens et al. (1991) explored the synthesis and biological activity of a compound with a similar structure, focusing on its interaction with bacterial cells, indicating the type of chemical reactions and properties that could be relevant (Dickens et al., 1991).

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystallinity are crucial for understanding the behavior of chemical compounds. Kariuki et al. (2021) detailed the crystallization and structural determination of related compounds, providing insight into the analysis of physical properties (Kariuki et al., 2021).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interactions with other molecules, are fundamental for predicting the behavior of compounds in different environments. Viji et al. (2020) utilized DFT and molecular docking studies to investigate the chemical properties of a related molecule, emphasizing the role of theoretical and computational methods in chemical property analysis (Viji et al., 2020).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its use as a pharmaceutical, its environmental impact, or its behavior under different conditions.